4-Bromo-1-cyclopropoxy-2-iodobenzene

• Molecular Formula: C9H8BrIO
• Molecular Weight: 338.97 g/mol
• IUPAC Name: 4-bromo-1-cyclopropyloxy-2-iodobenzene
• InChI: InChI=1S/C9H8BrIO/c10-6-1-4-9(8(11)5-6)12-7-2-3-7/h1,4-5,7H,2-3H2
• InChI Key: NGPYHEFLBGWFNS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(C=C2)Br)I

Description

4-Bromo-1-cyclopropoxy-2-iodobenzene is a halogenated aromatic compound featuring a benzene ring substituted with bromine (position 4), iodine (position 2), and a cyclopropoxy group (position 1). The cyclopropoxy substituent introduces steric strain and unique electronic effects due to the three-membered ring, distinguishing it from other halogenated benzene derivatives. This compound is likely utilized in organic synthesis, particularly in cross-coupling reactions (e.g., Suzuki or Ullmann reactions), where the iodine and bromine atoms serve as reactive handles for further functionalization.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-1-cyclopropoxy-2-iodobenzene typically involves multiple stepsThe reaction conditions often involve the use of concentrated sulfuric acid and sodium nitrite to form a diazonium salt, which is then treated with potassium iodide to introduce the iodine atom .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the public domain. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-1-cyclopropoxy-2-iodobenzene can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine and iodine atoms can be replaced by other substituents through nucleophilic or electrophilic substitution reactions.

Coupling Reactions: The compound can participate in coupling reactions such as the Sonogashira coupling, where the iodine atom is more reactive and can be selectively coupled to a terminal acetylene.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide or potassium hydroxide in an aqueous or alcoholic medium.

Electrophilic Substitution: Reagents such as bromine or iodine in the presence of a Lewis acid catalyst.

Sonogashira Coupling: Palladium catalysts and copper co-catalysts in the presence of a base such as triethylamine.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, in a Sonogashira coupling reaction, the product could be a bis(4-bromophenyl)acetylene .

Scientific Research Applications

4-Bromo-1-cyclopropoxy-2-iodobenzene has several applications in scientific research:

Chemistry: Used as an intermediate in organic synthesis, particularly in the formation of complex molecules through coupling reactions.

Medicine: Could be explored for its potential in drug development, especially in the synthesis of pharmaceutical intermediates.

Industry: Used in the production of advanced materials and as a reagent in various industrial chemical processes

Mechanism of Action

The mechanism of action of 4-Bromo-1-cyclopropoxy-2-iodobenzene is not well-documented. its reactivity can be attributed to the presence of the bromine and iodine atoms, which can participate in various chemical reactions. The molecular targets and pathways involved would depend on the specific application and the nature of the reactions it undergoes .

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares key parameters of 4-Bromo-1-cyclopropoxy-2-iodobenzene with structurally related halogenated benzene derivatives:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Density (g/mL)	Key Features
4-Bromo-1-cyclopropoxy-2-iodobenzene	Br (4), Cyclopropoxy (1), I (2)	C₉H₇BrIO	~361.96*	N/A	Estimated 2.1–2.4	High steric strain from cyclopropoxy
4-Bromo-1-(bromomethyl)-2-iodobenzene	Br (4), BrCH₂ (1), I (2)	C₇H₅Br₂I	400.83	N/A	N/A	Bromomethyl as a leaving group
4-Bromo-2-(chloromethyl)-1-iodobenzene	Br (4), ClCH₂ (2), I (1)	C₇H₅BrClI	334.37	1261817-10-0	N/A	Chloromethyl for further substitution
1-Bromo-4-fluoro-2-iodobenzene	Br (1), F (4), I (2)	C₆H₃BrFI	300.89	202865-72-3	2.3	Electron-withdrawing fluorine
4-Bromo-2-ethyl-1-iodobenzene	Br (4), C₂H₅ (2), I (1)	C₈H₈BrI	308.96	175278-30-5	N/A	Ethyl as electron-donating group
4-Bromo-1,2-diiodobenzene	Br (4), I (1,2)	C₆H₃BrI₂	436.80	21521-54-0	N/A	Dual iodine sites for reactivity

*Calculated based on atomic weights.

Key Observations:

• This strain may enhance reactivity in nucleophilic substitutions .
• Halogen Reactivity : Iodine at position 2 is a superior leaving group compared to bromine or chlorine, making the compound a candidate for selective cross-couplings. Dual halogens (e.g., in 4-Bromo-1,2-diiodobenzene) enable sequential functionalization .
• Electron Modulation: Electron-withdrawing groups (e.g., fluorine in 1-Bromo-4-fluoro-2-iodobenzene) deactivate the ring, whereas cyclopropoxy (a mixed donor-acceptor group) may alter regioselectivity in electrophilic substitutions .